3-Ethoxy-4-methoxybenzoyl chloride

• IUPAC Name: 3-ethoxy-4-methoxybenzoyl chloride
• InChI: InChI=1S/C10H11ClO3/c1-3-14-9-6-7(10(11)12)4-5-8(9)13-2/h4-6H,3H2,1-2H3
• InChI Key: FVPSRCQVHSLSOT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)Cl)OC
• Molecular Formula: C10H11ClO3
• DSSTOX Substance ID: DTXSID10664470
• Molecular Weight: 214.64 g/mol
• CAS RN: 82613-08-9

Description

3-Ethoxy-4-methoxybenzoyl chloride is a useful research compound. Its molecular formula is C10H11ClO3 and its molecular weight is 214.64 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Analytical and Environmental Applications

3-Ethoxy-4-methoxybenzoyl chloride could potentially be involved in environmental studies related to parabens. Parabens, like those analyzed in the study by Haman et al. (2015), are a group of chemicals structurally related to benzoic acid, and 3-ethoxy-4-methoxybenzoyl chloride may share some analytical similarities. The study emphasized the ubiquity of parabens in the environment and their potential endocrine-disrupting effects. They also discussed the need for comprehensive reviews of knowledge regarding the occurrence, fate, and behavior of such compounds in aquatic environments, including their interaction with free chlorine and formation of chlorinated by-products, which might be relevant for similar compounds like 3-ethoxy-4-methoxybenzoyl chloride (Haman, X. Dauchy, C. Rosin, & J. Munoz, 2015).

2. Synthesis and Chemical Transformations

3-Ethoxy-4-methoxybenzoyl chloride could be a precursor or intermediate in synthetic chemistry, similar to how isoxazolone derivatives are utilized due to their significant biological and medicinal properties. Laroum et al. (2019) discussed the synthesis of 4-Arylmethylideneisoxazol-5(4H)-ones, which are valuable intermediates for the synthesis of numerous heterocycles, indicating the potential of 3-ethoxy-4-methoxybenzoyl chloride in similar chemical transformations and its role in the synthesis of complex molecules (Laroum, R. Boulcina, C. Bensouici, & A. Debache, 2019).

3. Industrial Applications

The compound might be used in the context of electrochemical surface finishing and energy storage technologies. Tsuda et al. (2017) discussed the progress in electrochemical technology with room-temperature ionic liquids (RTILs) and their mixtures, which are increasingly being used in various industrial applications. The study could provide insights into the potential use of 3-ethoxy-4-methoxybenzoyl chloride in similar industrial applications, especially if it shares chemical or reactive properties with the compounds discussed (Tsuda, G. Stafford, & C. Hussey, 2017).

Synthesis routes and methods

Procedure details

3-ethoxy-4-methoxybenzoic acid (5 g, 25.5 mmol) was added to a solution of CH2Cl2 (40 mL) and benzene (20 mL) in a flame-dried 150 mL round bottom flask. Anhydrous DMF (9 drops) was added and the solution was cooled on ice. Oxalyl chloride (11 mL, 128 mmol) was added dropwise, and the reaction was then allowed to warm to RT. The reaction was stirred at RT for 90 minutes, then concentrated in vacuo yield an off-white solid. The solid was placed on a high-vacuum line for 2 hours, and then taken onto the next step without further characterization.